N-(2-ethylphenyl)-6-methyl-6H-dibenzo[c,e][1,2]thiazine-9-carboxamide 5,5-dioxide

• Molecular Formula: C22H20N2O3S
• Molecular Weight: 392.5 g/mol
• IUPAC Name: N-(2-ethylphenyl)-6-methyl-5,5-dioxobenzo[c][1,2]benzothiazine-9-carboxamide
• InChI: InChI=1S/C22H20N2O3S/c1-3-15-8-4-6-10-19(15)23-22(25)16-12-13-20-18(14-16)17-9-5-7-11-21(17)28(26,27)24(20)2/h4-14H,3H2,1-2H3,(H,23,25)
• InChI Key: GSCWDLKKGYEPOE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)C2=CC3=C(C=C2)N(S(=O)(=O)C4=CC=CC=C43)C

Description

N-(2-ethylphenyl)-6-methyl-6H-dibenzo[c,e][1,2]thiazine-9-carboxamide 5,5-dioxide is a complex organic compound that belongs to the class of dibenzo[c,e][1,2]thiazine derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-ethylphenyl)-6-methyl-6H-dibenzo[c,e][1,2]thiazine-9-carboxamide 5,5-dioxide typically involves multiple steps. One common method starts with the reduction of nitro groups in N-(2,6-dimethylphenyl)-2-nitrobenzenesulfonamide and N-(2,6-dimethylphenyl)-2-nitro-5-fluorobenzenesulfonamide. The resulting 2-aminobenzenesulfonamides are then reacted with trimethyl orthoacetate to form 3-methyl-2H-benzo[e][1,2,4]thiadiazine 1,1-dioxide derivatives .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the synthesis process can be scaled up by optimizing reaction conditions, such as temperature, pressure, and the use of catalysts, to improve yield and purity.

Chemical Reactions Analysis

Types of Reactions

N-(2-ethylphenyl)-6-methyl-6H-dibenzo[c,e][1,2]thiazine-9-carboxamide 5,5-dioxide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups.

Reduction: Reduction reactions can modify the compound’s structure and properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcomes.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups, enhancing the compound’s chemical diversity.

Scientific Research Applications

N-(2-ethylphenyl)-6-methyl-6H-dibenzo[c,e][1,2]thiazine-9-carboxamide 5,5-dioxide has several scientific research applications:

Medicinal Chemistry: The compound is investigated for its potential as a PI3Kδ inhibitor, which could have implications in cancer therapy.

Materials Science: Its unique structure makes it a candidate for developing new materials with specific properties.

Biological Studies: The compound’s interactions with biological targets are studied to understand its potential therapeutic effects.

Mechanism of Action

The mechanism of action of N-(2-ethylphenyl)-6-methyl-6H-dibenzo[c,e][1,2]thiazine-9-carboxamide 5,5-dioxide involves its interaction with specific molecular targets. For instance, as a PI3Kδ inhibitor, it binds to the enzyme’s active site, preventing its activity and thereby inhibiting cancer cell proliferation . The compound’s structure allows it to interact with various pathways, making it a versatile molecule for therapeutic applications.

Comparison with Similar Compounds

Similar Compounds

Quinazolinone Derivatives: These compounds also inhibit PI3Kδ but differ in their core structure.

Thiazole Derivatives: These compounds share the thiazole ring but have different substituents and biological activities.

Uniqueness

N-(2-ethylphenyl)-6-methyl-6H-dibenzo[c,e][1,2]thiazine-9-carboxamide 5,5-dioxide is unique due to its specific dibenzo[c,e][1,2]thiazine core and the presence of the 5,5-dioxide group. This structure imparts distinct chemical and biological properties, making it a valuable compound for research and potential therapeutic applications.